2-Benzofuranmethanol, 5-amino-

• CAS No.: 1823925-05-8
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: (5-amino-2-benzofuran-1-yl)methanol
• InChI: InChI=1S/C9H9NO2/c10-7-1-2-8-6(3-7)5-12-9(8)4-11/h1-3,5,11H,4,10H2
• InChI Key: MDNWUJAECSCBCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(OC=C2C=C1N)CO

Description

2-Benzofuranmethanol, 5-amino- is a chemical compound that belongs to the benzofuran family. Benzofurans are a class of organic compounds that contain a benzene ring fused to a furan ring.

Preparation Methods

The synthesis of 2-Benzofuranmethanol, 5-amino- can be achieved through several methods. One common approach involves the acylation reaction in a solvent. For instance, 2-benzofuranone can react with an appropriate amine under acidic conditions, followed by reduction to yield 2-Benzofuranmethanol, 5-amino- . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-Benzofuranmethanol, 5-amino- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of 2-Benzofuranmethanol, 5-amino- can lead to the formation of corresponding benzofuran carboxylic acids .

Scientific Research Applications

2-Benzofuranmethanol, 5-amino- has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, benzofuran derivatives, including 2-Benzofuranmethanol, 5-amino-, have shown potential as antimicrobial, anticancer, and antiviral agents . These compounds are also being explored for their antioxidant properties and potential use in treating various diseases .

Mechanism of Action

The mechanism of action of 2-Benzofuranmethanol, 5-amino- involves its interaction with specific molecular targets and pathways. For instance, benzofuran derivatives are known to inhibit certain enzymes or interfere with cellular processes, leading to their biological effects. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

2-Benzofuranmethanol, 5-amino- can be compared with other benzofuran derivatives such as benzofuran carboxylic acids and benzofuran aldehydes. These compounds share a similar core structure but differ in their functional groups, leading to variations in their chemical properties and biological activities.